Cas no 1397001-06-7 (2-3-(1H-1,2,4-triazol-1-yl)propanamidopropanoic acid)

• Product Name: 2-3-(1H-1,2,4-triazol-1-yl)propanamidopropanoic acid
• CAS No: 1397001-06-7
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 5575418
• Update Time: 2025-06-12

2-3-(1H-1,2,4-triazol-1-yl)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(1H-1,2,4-triazol-1-yl)propanamidopropanoic acid

• Inchi： 1S/C8H12N4O3/c1-6(8(14)15)11-7(13)2-3-12-5-9-4-10-12/h4-6H,2-3H2,1H3,(H,11,13)(H,14,15)/t6-/m0/s1
• InChI Key： OXRMNFNRNBJYAW-LURJTMIESA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)CCN1C=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-3-(1H-1,2,4-triazol-1-yl)propanamidopropanoic acid

Comprehensive Overview of 2-3-(1H-1,2,4-triazol-1-yl)propanamidopropanoic acid (CAS No. 1397001-06-7): Properties, Applications, and Research Insights

2-3-(1H-1,2,4-triazol-1-yl)propanamidopropanoic acid (CAS No. 1397001-06-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The molecule integrates a 1,2,4-triazole moiety, a heterocyclic ring known for its versatile biological activity, with a propanoic acid backbone. This combination enhances its potential as a building block for drug development, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

Recent studies highlight the growing interest in triazole derivatives for their antimicrobial, antifungal, and anti-inflammatory properties. As researchers explore alternatives to conventional therapeutics, compounds like 2-3-(1H-1,2,4-triazol-1-yl)propanamidopropanoic acid are being investigated for their efficacy in addressing antibiotic resistance—a critical global health challenge. Its CAS No. 1397001-06-7 serves as a key identifier in databases such as PubChem and Reaxys, facilitating streamlined research collaboration.

The compound's synthesis typically involves multi-step organic reactions, including amidation and cyclization, to achieve high purity. Analytical techniques like HPLC and NMR spectroscopy are employed to validate its structure, ensuring consistency for industrial and academic applications. Researchers also leverage computational tools, such as molecular docking, to predict its binding affinity with biological targets, accelerating drug discovery pipelines.

In the context of green chemistry, 2-3-(1H-1,2,4-triazol-1-yl)propanamidopropanoic acid aligns with the demand for sustainable synthetic routes. Innovations in solvent-free reactions and catalytic methods are reducing the environmental footprint of its production. This resonates with the broader shift toward eco-friendly pharmaceuticals, a topic frequently searched in scientific and regulatory forums.

Beyond therapeutics, this compound finds utility in material science, where its triazole group contributes to polymer stability and functionalization. Its potential in creating smart materials for biomedical devices is an emerging area of exploration, addressing queries like "advanced biomaterials for drug delivery" in academic literature.

To summarize, 2-3-(1H-1,2,4-triazol-1-yl)propanamidopropanoic acid (CAS No. 1397001-06-7) exemplifies the intersection of chemistry and life sciences. Its multifaceted applications—from combating antimicrobial resistance to enabling sustainable synthesis—underscore its relevance in contemporary research. As scientific databases and AI-driven platforms index its properties, this compound continues to inspire innovation across disciplines.